Cas no 91532-97-7 (hexahydro-7-phenyl-Imidazo[1,5-a]pyrazin-3(2H)-one)

• Product Name: hexahydro-7-phenyl-Imidazo[1,5-a]pyrazin-3(2H)-one
• CAS No: 91532-97-7
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1121442
• PubChem ID: 13116626
• Update Time: 2025-04-20

hexahydro-7-phenyl-Imidazo[1,5-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-7-phenyl-Imidazo[1,5-a]pyrazin-3(2H)-one
• DTXSID001233226
• Hexahydro-7-phenylimidazo[1,5-a]pyrazin-3(2H)-one
• 91532-97-7

• Inchi： 1S/C12H15N3O/c16-12-13-8-11-9-14(6-7-15(11)12)10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,13,16)
• InChI Key： ATJYFTOUVMBIBL-UHFFFAOYSA-N
• SMILES： O=C1NCC2CN(C3C=CC=CC=3)CCN21

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.6Ų